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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethylcyclopentene, a cyclic

alkene of interest in organic synthesis. This document collates its chemical and physical

properties, spectroscopic data, a plausible synthetic route with a general experimental protocol,

and safety information.

Chemical and Physical Properties
3-Ethylcyclopentene is a flammable, colorless liquid.[1][2] Its key physical and chemical

properties are summarized in the table below, compiled from various sources.
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Property Value Source

CAS Number 694-35-9 [1][2][3]

Molecular Formula C₇H₁₂ [1][2][3]

Molecular Weight 96.17 g/mol [3]

Density 0.7784 - 0.804 g/cm³ [1][2]

Boiling Point 97.8 - 97.85 °C at 760 mmHg [1][2]

Refractive Index 1.4291 - 1.447 [1][2]

Melting Point -108.93 °C (estimate) [1]

Vapor Pressure 47.1 mmHg at 25°C [2]

InChI
InChI=1S/C7H12/c1-2-7-5-3-4-

6-7/h3,5,7H,2,4,6H2,1H3
[4]

InChIKey
HICUGGYRYZOXJI-

UHFFFAOYSA-N
[4]

Canonical SMILES CCC1CCC=C1 [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-
Ethylcyclopentene. While detailed peak lists are not readily available in the public domain, the

following summarizes the available spectral information.

The mass spectrum of 3-Ethylcyclopentene is available through the NIST WebBook.[5] The

fragmentation pattern for cyclic alkanes and alkenes typically involves the loss of alkyl

fragments. For 3-Ethylcyclopentene, one would expect to see fragmentation corresponding to

the loss of the ethyl group (M-29) and other characteristic hydrocarbon fragments.

The gas-phase IR spectrum of 3-Ethylcyclopentene is available in the NIST/EPA Gas-Phase

Infrared Database.[6][7] Key expected absorptions would include:

C-H stretching from the alkene and alkane portions of the molecule.
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C=C stretching of the cyclopentene ring.

Various C-H bending frequencies.

Predicted ¹H and ¹³C NMR spectral data are available from some chemical data vendors,

though experimentally obtained and assigned spectra are not readily found in the searched

literature.[8] For ethylcyclopentane, a related saturated compound, detailed NMR data is

available which can provide a basis for predicting the spectrum of 3-Ethylcyclopentene.[9]

Synthesis of 3-Ethylcyclopentene
While a specific, detailed experimental protocol for the synthesis of 3-Ethylcyclopentene is not

widely published, a plausible and common method for the synthesis of alkenes is the acid-

catalyzed dehydration of an alcohol.[10][11] In this case, the likely precursor would be 1-

Ethylcyclopentanol (CAS: 1462-96-0).[12]

The synthesis of 3-Ethylcyclopentene can be achieved through the E1 elimination reaction of

1-Ethylcyclopentanol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid

or phosphoric acid, and driven by heat.[10][11] The hydroxyl group is protonated by the acid,

forming a good leaving group (water). Departure of the water molecule results in a tertiary

carbocation, which is then deprotonated by a weak base (such as water or the conjugate base

of the acid) to form the alkene.

Reactants

Reagents

Products

1-Ethylcyclopentanol

3-Ethylcyclopentene

Dehydration

H₂SO₄ / H₃PO₄

(catalyst)

Heat (Δ)

Water (H₂O)
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Click to download full resolution via product page

Caption: Proposed synthesis of 3-Ethylcyclopentene via acid-catalyzed dehydration of 1-

Ethylcyclopentanol.

The following is a general procedure for the acid-catalyzed dehydration of a secondary or

tertiary alcohol to an alkene, adapted for the synthesis of 3-Ethylcyclopentene from 1-

Ethylcyclopentanol.

Materials:

1-Ethylcyclopentanol

Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Distillation apparatus

Separatory funnel

Round-bottom flask

Heating mantle

Procedure:

Reaction Setup: In a round-bottom flask, place 1-Ethylcyclopentanol. Cool the flask in an ice

bath.

Acid Addition: Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid

to the cooled alcohol with gentle swirling.
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Dehydration: Assemble a distillation apparatus with the round-bottom flask. Gently heat the

mixture using a heating mantle. The lower boiling point alkene product, 3-
Ethylcyclopentene, will distill as it is formed.

Workup: Transfer the distillate to a separatory funnel. Wash the organic layer with a

saturated sodium bicarbonate solution to neutralize any residual acid. Subsequently, wash

with water and then with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Decant or filter the dried liquid into a clean, dry distillation flask. Purify the 3-
Ethylcyclopentene by fractional distillation.

Characterization: Characterize the final product using spectroscopic methods (GC-MS, IR,

NMR) and determine the boiling point.

Safety and Handling
3-Ethylcyclopentene is a flammable liquid and should be handled with appropriate safety

precautions.[1] It is harmful if swallowed.[4]

Precautionary Measures:

Keep away from sources of ignition.[1]

Keep the container in a well-ventilated place.[1]

Take precautionary measures against static discharges.[1]

Wear suitable protective clothing, gloves, and eye/face protection.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

In case of ingestion, call a poison center or doctor if you feel unwell and rinse your mouth.[8]

Logical Relationships and Workflows
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The overall workflow for the synthesis and characterization of 3-Ethylcyclopentene can be

visualized as follows:

Start: 
1-Ethylcyclopentanol

Acid-Catalyzed
Dehydration

Aqueous Workup
(Neutralization & Washing)

Drying with
Anhydrous Salt

Fractional
Distillation

Pure 3-Ethylcyclopentene

Spectroscopic
Characterization

(GC-MS, IR, NMR)

Final Product
Analysis

Click to download full resolution via product page
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Caption: General workflow for the synthesis and characterization of 3-Ethylcyclopentene.

This guide provides a foundational understanding of 3-Ethylcyclopentene for research and

development purposes. For specific applications, further investigation into its reactivity and

biological properties may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 3-ethylcyclopentene | 694-35-9 [chemnet.com]

3. 3-ethylcyclopentene [stenutz.eu]

4. 3-Ethylcyclopentene | C7H12 | CID 79095 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Cyclopentene, 3-ethyl- [webbook.nist.gov]

6. Cyclopentene, 3-ethyl- [webbook.nist.gov]

7. Cyclopentene, 3-ethyl- [webbook.nist.gov]

8. Page loading... [guidechem.com]

9. ETHYLCYCLOPENTANE(1640-89-7) 13C NMR spectrum [chemicalbook.com]

10. youtube.com [youtube.com]

11. jan.ucc.nau.edu [jan.ucc.nau.edu]

12. CAS 1462-96-0: 1-Ethylcyclopentanol | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 3-Ethylcyclopentene
(CAS: 694-35-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-cas-number-694-35-9]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1593912?utm_src=pdf-body
https://www.benchchem.com/product/b1593912?utm_src=pdf-body
https://www.benchchem.com/product/b1593912?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3-ETHYLCYCLOPENTENE
https://www.chemnet.com/cas/en/694-35-9/3-ethylcyclopentene.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-ethylcyclopentene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclopentene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C694359&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C694359&Units=SI&Mask=188F
https://webbook.nist.gov/cgi/cbook.cgi?ID=C694359&Mask=80
https://www.guidechem.com/encyclopedia/3-ethyl-1-cyclopentene-dic288002.html
https://www.chemicalbook.com/SpectrumEN_1640-89-7_13CNMR.htm
https://www.youtube.com/watch?v=tTRhBqkg4oo
https://jan.ucc.nau.edu/~jkn/235L5-Dehydration.htm
https://cymitquimica.com/cas/1462-96-0/
https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-cas-number-694-35-9
https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-cas-number-694-35-9
https://www.benchchem.com/product/b1593912#3-ethylcyclopentene-cas-number-694-35-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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